Cas no 29950-12-7 (3-amino-4-ethoxycyclobut-3-ene-1,2-dione)

• Product Name: 3-amino-4-ethoxycyclobut-3-ene-1,2-dione
• CAS No: 29950-12-7
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD18817814
• CID: 240616
• PubChem ID: 15146336
• Update Time: 2025-06-25

3-amino-4-ethoxycyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione,3-amino-4-ethoxy-
• 2-amino-1-ethoxy-3,4-dioxo-1-cyclobutene
• 3-Amino-4-ethoxy-3-cyclobutene-1,2-dione
• (2-AMINO-4-CARBOXYLPHENYL)BORONIC ACID
• (2-AMINO-4-CARBOXYPHENYL)BORONIC ACID
• 3-AMINO-4-(DIHYDROXYBORANYL)BENZOIC ACID
• 3-amino-4-dihydroxyboranyl-benzoic acid
• 3-Amino-4-dihydroxyboryl-benzoesaeure
• 3-amino-4-ethoxy-3-cyclobuten-1,2-dion
• 3-amino-4-ethoxy-3-cyclobutene 1,2-dione
• 3-amino-4-ethoxycyclobut-3-ene-1,2-dione
• AB112
• AC1NO504
• FT-0688844
• Quadratsaeure-ethylester-amid
• SureCN3757645
• 3-Cyclobutene-1,2-dione,3-amino-4-ethoxy-(9CI)
• AT20488
• 1-amino-2-ethoxy-1-cyclobutene-3,4-dione
• RMMBULJTXVBMPL-UHFFFAOYSA-N
• EN300-261560
• 29950-12-7
• SCHEMBL709314
• AKOS006339914

• MDL： MFCD18817814
• Inchi： 1S/C6H7NO3/c1-2-10-6-3(7)4(8)5(6)9/h2,7H2,1H3
• InChI Key： RMMBULJTXVBMPL-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(C=1N)=O)=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.4Ų

Additional information on 3-amino-4-ethoxycyclobut-3-ene-1,2-dione

Introduction to 3-amino-4-ethoxycyclobut-3-ene-1,2-dione (CAS No. 29950-12-7)

3-amino-4-ethoxycyclobut-3-ene-1,2-dione (CAS No. 29950-12-7) is a heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of cyclobutene derivatives, characterized by a cyclobutane ring with functional groups that enhance its reactivity and utility in various chemical transformations. The presence of both an amino group and an ethoxy substituent makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 3-amino-4-ethoxycyclobut-3-ene-1,2-dione consists of a cyclobutene core with two carbonyl groups at the 1 and 2 positions, and an amino group at the 3 position, while an ethoxy group is attached at the 4 position. This arrangement confers upon the molecule a high degree of reactivity, enabling it to participate in a wide range of chemical reactions such as condensation, cyclization, and nucleophilic addition. These properties make it a valuable building block in synthetic chemistry, particularly for constructing more intricate molecular frameworks.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-4-ethoxycyclobut-3-ene-1,2-dione and its derivatives. The compound's ability to act as a precursor for biologically active molecules has been investigated in several research studies. For instance, modifications of this scaffold have been explored for their antimicrobial and anti-inflammatory properties. The amino group provides a site for further functionalization, allowing chemists to attach various pharmacophores that can enhance binding affinity to biological targets. Similarly, the ethoxy group can be used to introduce additional complexity or to modulate metabolic stability.

One of the most compelling aspects of 3-amino-4-ethoxycyclobut-3-ene-1,2-dione is its role in the synthesis of heterocyclic compounds, which are ubiquitous in natural products and pharmaceuticals. The cyclobutene ring itself is a common motif in many bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. By incorporating this scaffold into drug candidates, researchers can leverage its known structural advantages while also exploring new chemical space for therapeutic intervention. The dual functionality provided by the amino and ethoxy groups further enhances its utility as a synthetic intermediate, enabling access to a diverse array of derivatives with tailored properties.

Recent advances in computational chemistry have also contributed to the study of 3-amino-4-ethoxycyclobut-3-ene-1,2-dione by allowing researchers to predict its reactivity and potential interactions with biological targets with greater accuracy. These computational methods can help guide the design of experiments and optimize synthetic routes, reducing the time and resources required for drug discovery programs. Additionally, high-throughput screening techniques have been employed to identify novel derivatives of this compound that exhibit enhanced biological activity. Such approaches are particularly valuable in identifying lead compounds for further development into therapeutic agents.

The synthesis of 3-amino-4-ethoxycyclobut-3-ene-1,2-dione itself is an intriguing challenge due to its strained cyclic structure and multiple reactive sites. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent developments in catalytic methods have provided more efficient pathways for its preparation. For example, transition metal-catalyzed reactions have been used to construct the cyclobutene ring with high selectivity and yield. These advances have not only simplified the synthesis but also opened up new possibilities for functionalizing the molecule at multiple positions simultaneously.

The versatility of 3-amino-4-ethoxycyclobut-3-ene-1,2-dione as a synthetic intermediate has also been recognized in materials science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules makes it useful in developing novel polymers and coatings with specific properties such as enhanced thermal stability or biodegradability. Additionally, its heterocyclic structure can contribute to interesting electronic characteristics when incorporated into organic semiconductors or light-emitting diodes (OLEDs). These applications highlight the broad utility of this compound across multiple scientific disciplines.

In conclusion,3-amino -4 -ethoxycyc lobu t - 3 - ene - 1 , 2 - dione (CAS No . 29950 -12 -7) represents a promising compound with significant potential in both pharmaceutical research and materials science . Its unique structural features , coupled with its reactivity , make it an invaluable intermediate for synthesizing complex molecules . Ongoing research continues to uncover new applications for this compound , underscoring its importance as a building block in modern chemistry . As our understanding of its properties grows , so too does its potential contribution to advancing scientific knowledge and innovation .